Cas no 2306260-92-2 (2-{6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octan-2-yl}acetic acid)

• Product Name: 2-{6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octan-2-yl}acetic acid
• CAS No: 2306260-92-2
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD31728067
• CID: 5272251
• PubChem ID: 135392435
• Update Time: 2026-03-09

2-{6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octan-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octan-2-yl}acetic acid

• MDL： MFCD31728067
• Inchi： 1S/C14H23NO4/c1-13(2,3)19-12(18)15-5-4-14(9-15)7-10(8-14)6-11(16)17/h10H,4-9H2,1-3H3,(H,16,17)
• InChI Key： SBKPRVNCJFNEIB-UHFFFAOYSA-N
• SMILES： C(C1CC2(CCN(C(=O)OC(C)(C)C)C2)C1)C(=O)O

Additional information on 2-{6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octan-2-yl}acetic acid

Introduction to 2-{6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octan-2-yl}acetic acid (CAS No: 2306260-92-2)

2-{6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octan-2-yl}acetic acid, identified by its CAS number 2306260-92-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework that integrates an azaspiro scaffold with functionalized acetic acid derivatives. The presence of a tert-butoxy carbonyl (Boc) group in its structure highlights its potential utility as an intermediate in the synthesis of more complex pharmaceutical agents, particularly in the development of protease inhibitors and other bioactive molecules.

The azaspiro[3.4]octan core of this compound imparts distinctive conformational flexibility, which is a critical factor in drug design. Spirocyclic structures are renowned for their ability to mimic the binding pockets of biological targets, thereby enhancing binding affinity and selectivity. The incorporation of an azetidinone ring into the spirocyclic system further enhances its pharmacophoric potential, making it a valuable candidate for medicinal chemistry applications.

In recent years, there has been a surge in research focused on azaspiro compounds due to their promising biological activities. Studies have demonstrated that such molecules exhibit inhibitory effects on various enzymes and receptors, making them attractive for therapeutic intervention. Specifically, derivatives of 2-{6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octan-2-yl}acetic acid have been explored for their potential role in modulating enzyme kinetics, particularly in the context of protease inhibition. Proteases are pivotal enzymes involved in numerous physiological processes, and their dysregulation is associated with several diseases, including cancer and inflammation.

The Boc protection group in this compound serves a dual purpose: it stabilizes the reactive amine functionality during synthetic transformations and protects it from unwanted side reactions. This protective group is commonly employed in multi-step syntheses to ensure high yield and purity. Once the Boc group is removed under specific acidic conditions, the underlying amine can participate in further derivatization reactions, such as coupling with carboxylic acids or heterocycles to form amide bonds—a cornerstone of peptide and protein drug design.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to rationally design modifications to 2-{6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octan-2-yl}acetic acid based on its known pharmacophoric features. Molecular docking studies have identified key residues on target proteins that interact with spirocyclic compounds, providing insights into how structural modifications can enhance binding affinity and selectivity. These computational approaches are complemented by experimental validations, where synthesized derivatives are tested for biological activity using enzyme assays and cell-based assays.

The synthesis of 2-{6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octan-2-yl}acetic acid involves a series of well-established organic reactions, including spirocyclic formation, functional group interconversions, and protection-deprotection strategies. The spirocyclic core is typically constructed via intramolecular cyclization reactions, often catalyzed by Lewis acids or transition metal complexes. The introduction of the Boc group is achieved through reaction with diethyl carbonate or phosgene derivatives under controlled conditions. Subsequent modifications may involve nucleophilic substitution or condensation reactions to introduce additional functional groups or linkers.

The pharmaceutical relevance of this compound is underscored by its potential applications in the development of novel therapeutics. For instance, derivatives of azaspiro[3.4]octan have been investigated as inhibitors of matrix metalloproteinases (MMPs), which are enzymes implicated in tissue degradation and tumor invasion. By modulating MMP activity, these compounds could offer therapeutic benefits in conditions such as osteoarthritis or cancer metastasis. Additionally, the acetic acid moiety provides a carboxylate group that can be further functionalized to enhance solubility or tissue penetration.

In vitro studies have revealed that 2-{6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octan-2-yl}acetic acid exhibits moderate inhibitory activity against certain proteases when tested at physiological concentrations. However, further optimization is required to improve potency and selectivity. This involves fine-tuning the spirocyclic core through structural analogs or introducing additional substituents that can interact favorably with the target enzyme's active site. Advances in synthetic methodologies have made it possible to explore a broader range of structural variations efficiently.

The use of high-throughput screening (HTS) techniques has accelerated the discovery process for bioactive molecules like 2-{6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octan-2-yl}acetic acid by enabling rapid testing of large libraries against biological targets. HTS has identified several lead compounds that warrant further investigation, including those derived from azaspiro scaffolds. These lead compounds can then be subjected to structure-based drug design approaches, where computational models are used to guide rational modifications based on experimental data.

Future directions in the study of 2-{6-[(tert-butoxy)carbonyl]-6-azaspiro[3.4]octan-2-yl}acetic acid may include exploring its role as a scaffold for drug conjugates or prodrugs designed for targeted delivery systems. For example, linking this compound to ligands that bind specifically to tumor cells could enhance therapeutic efficacy while minimizing side effects observed with conventional treatments.

In conclusion,2-{6-[ ter t - butoxy - carbonyl ] - 6 - azas pi ro [ 3 . 4 ] oct an - 2 - y l } acetic aci d ( C A S N o : 23 0 62 60 - 9 2 - 2 ) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activities . Its spirocyclic core , combined with functionalized side chains , offers versatility for medicinal chemistry applications . As research continues , further insights into its pharmacological properties will likely emerge , paving the way for novel therapeutic strategies .